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Sulfasalazine in Progressive MS Clinical Trials

The table below summarizes key details and outcomes from a major clinical trial that investigated

sulfasalazine for progressive MS.

Trial Baseline Confirmed
Trial/Group Intervention  Duration Participants Mean EDSS

(Years) EDSS Progression
Mayo Clinic- Sulfasalazine 3 199 2.5 52% (Active),
Canadian 50% (Placebo)

Cooperative Trial

[1]

This table reflects data from a 3-year, phase 3 trial. The primary outcome for disability-driven trials in
progressive MS is typically the proportion of patients who experience a confirmed increase in the Expanded
Disability Status Scale (EDSS) score over a specified period [1]. The similar progression rates between the

active drug and placebo groups indicate a lack of efficacy for sulfasalazine in this context.

Current Research Directions in Progressive MS
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Since trials of sulfasalazine and other early immunomodulatory agents were largely negative, the focus in
progressive MS research has shifted [1]. Current clinical trials are exploring novel mechanisms of action

aimed at neuroprotection and targeting compartmentalized inflammation within the central nervous system.

The following diagram illustrates the shift in therapeutic strategies for progressive MS and highlights key

drug classes under investigation.

Historical Approach:
Broad Immunomodulation

Outcome: Generally
Disappointing Results [1]

Shift in Research Focus

New Therapeutic Targets

[ BTK Inhibitors

DHODH Inhibitors
(e.g., Remibrutinib) [2]

Anti-CD20 Therapies
(e.g., Ocrelizumab, Rituximab) [2] (e.g., Vidofludimus Calcium) [2]

Click to download full resolution via product page

Promising agents in late-stage trials include:

e Bruton's tyrosine kinase (BTK) inhibitors: Modulate B-cell signaling and target inflammation in the
central nervous system [2].

e Anti-CD20 therapies: Deplete B-cells and have established efficacy [2].

¢ Dihydroorotate dehydrogenase (DHODH) inhibitors: Oral immunomodulators with suggested
neuroprotective properties [2].
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Interpretation for Research and Development

For your work in drug development, the case of sulfasalazine in progressive MS highlights several key

points:

e Target Pathology: The failure of broad anti-inflammatory agents like sulfasalazine suggests the
underlying pathology of progressive MS is less dependent on peripheral inflammation and may be
driven by compartmentalised inflammation within the CNS, mitochondrial dysfunction, and
accelerated neurodegeneration [1].

e Outcome Measures: The EDSS has been the dominant scale for measuring disability progression,
though its limitations are recognized. There is a ongoing need for more sensitive clinical outcome
measures and validated biomarkers in progressive MS trials [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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